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Compound of Interest

Compound Name: CRS3123 dihydrochloride

Cat. No.: B1680516 Get Quote

For Immediate Reference: Treat CRS3123 dihydrochloride as a hazardous chemical waste.

Do not dispose of it down the drain or in regular trash. Adherence to your institution's specific

protocols, in conjunction with local and federal regulations, is mandatory for the disposal of this

investigational antibiotic.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals regarding the proper disposal of CRS3123 dihydrochloride.

As an investigational new drug, and in the absence of a specific Safety Data Sheet (SDS), a

precautionary approach is required.

Pre-Disposal Safety and Handling
Before beginning any disposal procedures, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant

gloves. Handle the compound in a well-ventilated area, such as a fume hood, to minimize

inhalation exposure.

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

CRS3123 dihydrochloride waste, including pure compound, contaminated labware (e.g.,

vials, pipette tips, gloves), and solutions, should be classified as hazardous chemical

waste.[1][2]
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This waste must be segregated from non-hazardous and other types of chemical waste to

prevent unintended reactions.

Containerization:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container.[3] The

container should be compatible with the chemical nature of the compound.

The original container, if available and in good condition, is a suitable option for the pure

compound.

Label the container with "Hazardous Waste," the full chemical name "CRS3123
dihydrochloride," and any other information required by your institution's Environmental

Health and Safety (EHS) department.[3]

Waste Accumulation:

Store the sealed hazardous waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[3]

This area should be away from heat sources and general laboratory traffic.

Arranging for Disposal:

Contact your institution's EHS or equivalent department to schedule a pickup for the

hazardous waste.

Do not attempt to transport the waste off-site yourself. Disposal must be handled by a

licensed hazardous waste contractor.[4][5]

The primary method for the disposal of pharmaceutical waste is typically incineration at a

permitted facility.[4]

Disposal of Contaminated Materials
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Material Disposal Procedure

Empty Vials/Containers

Triple rinse with a suitable solvent. Collect the

rinsate as hazardous waste. Deface or remove

the original label and dispose of the container as

per institutional guidelines for chemically

contaminated glassware or plastic.

Contaminated Labware (e.g., pipette tips,

gloves)

Place directly into the designated hazardous

waste container for CRS3123 dihydrochloride.

Aqueous Solutions

Do not dispose of down the drain. Collect in a

sealed, labeled hazardous waste container for

aqueous chemical waste.

Spills

Absorb the spill with an inert material (e.g.,

vermiculite, sand). Collect the absorbent

material and place it in the designated

hazardous waste container. Clean the spill area

thoroughly.

Logical Workflow for Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Handling

Disposal

Don Personal Protective Equipment (PPE)

Work in a Ventilated Area (Fume Hood)

Segregate CRS3123 Waste

Place in Labeled, Sealed Container

Store in Satellite Accumulation Area

Contact Environmental Health & Safety (EHS)

Schedule Waste Pickup

Professional Incineration
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Safety Rationale
While clinical trials have shown CRS3123 to be generally well-tolerated in humans at

therapeutic doses, this does not account for the potential environmental impact or the hazards

associated with handling the pure, concentrated compound in a laboratory setting.[6][7][8] The

primary concern with the disposal of antibiotics is the potential to contribute to the development

of antimicrobial resistance in the environment.[1] Therefore, a conservative approach to

disposal is essential to protect both human health and the ecosystem. All investigational drugs

should be handled as hazardous until comprehensive safety and environmental impact data

are available.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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